Cas no 1805564-08-2 (Methyl 2,4-bis(trifluoromethyl)-3-ethylphenylacetate)
Methyl 2,4-bis(trifluoromethyl)-3-ethylphenylacetate is a fluorinated aromatic ester with a highly substituted phenyl ring, offering unique reactivity and stability due to the presence of multiple trifluoromethyl groups. The trifluoromethyl substituents enhance electron-withdrawing properties, making this compound valuable in pharmaceuticals, agrochemicals, and specialty materials synthesis. The ethyl group at the 3-position introduces steric and electronic modulation, further diversifying its applications in cross-coupling reactions and as a building block for complex molecules. The ester functionality provides versatility for further derivatization. Its structural features contribute to high lipophilicity and metabolic stability, making it particularly useful in drug discovery and advanced material design.
1805564-08-2 structure
Product Name:Methyl 2,4-bis(trifluoromethyl)-3-ethylphenylacetate
CAS No:1805564-08-2
MF:C13H12F6O2
MW:314.223605155945
CID:5009687
Update Time:2025-05-27
Methyl 2,4-bis(trifluoromethyl)-3-ethylphenylacetate Chemical and Physical Properties
Names and Identifiers
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- Methyl 2,4-bis(trifluoromethyl)-3-ethylphenylacetate
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- Inchi： 1S/C13H12F6O2/c1-3-8-9(12(14,15)16)5-4-7(6-10(20)21-2)11(8)13(17,18)19/h4-5H,3,6H2,1-2H3
- InChI Key： GRIDZAXPQHMYAV-UHFFFAOYSA-N
- SMILES： FC(C1C(CC(=O)OC)=CC=C(C(F)(F)F)C=1CC)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 363
- XLogP3: 4.3
- Topological Polar Surface Area: 26.3
Methyl 2,4-bis(trifluoromethyl)-3-ethylphenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010002974-1g |
Methyl 2,4-bis(trifluoromethyl)-3-ethylphenylacetate |
1805564-08-2 | 97% | 1g |
1,475.10 USD | 2021-07-06 |
Methyl 2,4-bis(trifluoromethyl)-3-ethylphenylacetate Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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